Cas no 1361901-54-3 (3,4-Dichloro-2'-fluoro-3'-methyl-biphenyl)

• Product Name: 3,4-Dichloro-2'-fluoro-3'-methyl-biphenyl
• CAS No: 1361901-54-3
• MF: C₁₃H₉Cl₂F
• MW: 255.114965200424
• CID: 4993747
• Update Time: 2023-08-24

3,4-Dichloro-2'-fluoro-3'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2'-fluoro-3'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2F/c1-8-3-2-4-10(13(8)16)9-5-6-11(14)12(15)7-9/h2-7H,1H3
• InChI Key： PJHKCHABJVWKTB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 5.8
• Topological Polar Surface Area: 0